Cas no 1891540-87-6 (4-Bromo-2-fluoro-3-methoxy-5-methylbenzoic acid)

• Product Name: 4-Bromo-2-fluoro-3-methoxy-5-methylbenzoic acid
• CAS No: 1891540-87-6
• MF: C₉H₈BrFO₃
• MW: 263.06
• CID: 5080625
• Update Time: 2026-03-01

4-Bromo-2-fluoro-3-methoxy-5-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2-fluoro-3-methoxy-5-methylbenzoic acid

• Inchi： 1S/C9H8BrFO3/c1-4-3-5(9(12)13)7(11)8(14-2)6(4)10/h3H,1-2H3,(H,12,13)
• InChI Key： ZIBMCQZZMRUKJJ-UHFFFAOYSA-N
• SMILES： O(C1C(=C(C)C=C(C(=O)O)C=1F)Br)C

Additional information on 4-Bromo-2-fluoro-3-methoxy-5-methylbenzoic acid

4-Bromo-2-fluoro-3-methoxy-5-methylbenzoic Acid

The compound 4-Bromo-2-fluoro-3-methoxy-5-methylbenzoic Acid (CAS No. 1891540-87-6) is a highly specialized organic molecule with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique substitution pattern on the benzoic acid backbone, which includes a bromine atom at the 4-position, a fluorine atom at the 2-position, a methoxy group at the 3-position, and a methyl group at the 5-position. The combination of these substituents imparts distinctive chemical and physical properties to the molecule, making it an interesting subject for both academic research and industrial applications.

Recent studies have highlighted the importance of 4-Bromo-2-fluoro-3-methoxy-5-methylbenzoic Acid in the development of advanced materials, particularly in the realm of organic electronics. Researchers have explored its potential as a building block for constructing functional polymers and small molecules with tailored electronic properties. For instance, a study published in *Nature Communications* demonstrated that this compound can be used to synthesize high-performance organic semiconductors for flexible electronics. The bromine and fluorine substituents play a crucial role in modulating the electronic characteristics of the material, while the methoxy and methyl groups contribute to its solubility and processability.

In addition to its role in materials science, 4-Bromo-2-fluoro-3-methoxy-5-methylbenzoic Acid has also been investigated for its potential in pharmaceutical applications. The compound's structure makes it an ideal candidate for drug design, particularly in the development of bioactive molecules targeting specific cellular pathways. A research team from the University of California reported that this compound exhibits promising anti-inflammatory activity in preclinical models. The bromine substituent was found to enhance the molecule's bioavailability, while the methoxy group contributed to its stability in biological systems.

The synthesis of 4-Bromo-2-fluoro-3-methoxy-5-methylbenzoic Acid involves a multi-step organic synthesis process that requires precise control over reaction conditions to achieve high yields and purity. A common approach involves the Friedel-Crafts acylation of bromobenzene derivatives followed by selective fluorination and methylation steps. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound, reducing production costs and minimizing waste generation.

From an environmental perspective, 4-Bromo-2-fluoro-3-methoxy-5-methylbenzoic Acid has been studied for its biodegradation properties under various conditions. A collaborative study between European research institutions revealed that this compound exhibits moderate biodegradability under aerobic conditions, making it suitable for applications where environmental impact is a concern. However, further research is needed to optimize its degradation pathways and reduce any potential ecological risks.

In conclusion, 4-Bromo-2-fluoro-3-methoxy-5-methylbenzoic Acid (CAS No. 1891540-87